Cas no 1227563-64-5 ((5-Bromo-6-chloropyridin-2-yl)methanol)

(5-Bromo-6-chloropyridin-2-yl)methanol is a halogenated pyridine derivative with significant utility as an intermediate in pharmaceutical and agrochemical synthesis. The presence of both bromo and chloro substituents on the pyridine ring enhances its reactivity, enabling selective functionalization for complex molecular architectures. The hydroxymethyl group at the 2-position offers a versatile handle for further derivatization, such as oxidation, esterification, or etherification. This compound is particularly valuable in cross-coupling reactions and as a precursor for bioactive molecules. Its well-defined structure and high purity make it suitable for rigorous synthetic applications, ensuring reproducibility in research and industrial processes. Proper handling is advised due to its potential sensitivity to moisture and light.

(5-Bromo-6-chloropyridin-2-yl)methanol structure

1227563-64-5 structure

Product Name:(5-Bromo-6-chloropyridin-2-yl)methanol

CAS No:1227563-64-5

MF:C₆H₅BrClNO

MW:222.466999769211

MDL:MFCD16606987

CID:828283

PubChem ID:71721006

Update Time:2025-10-24

(5-Bromo-6-chloropyridin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

- (5-Bromo-6-chloropyridin-2-yl)methanol
- DB-366055
- 1227563-64-5
- 2-Pyridinemethanol, 5-bromo-6-chloro-
- 5-Bromo-6-chloropyridin-2-yl)methanol
- 3-BROMO-2-CHLOROPYRIDINE-6-METHANOL
- MFCD16606987
- SCHEMBL15972542
- DTXSID20856864
- VSUOQLLCIHBCIJ-UHFFFAOYSA-N
- AB88036
- E91147
- CS-0192611
- MDL： MFCD16606987
- Inchi： 1S/C6H5BrClNO/c7-5-2-1-4(3-10)9-6(5)8/h1-2,10H,3H2
- InChI Key： VSUOQLLCIHBCIJ-UHFFFAOYSA-N
- SMILES： BrC1=C(N=C(C=C1)CO)Cl

Computed Properties

Exact Mass: 220.92430g/mol
Monoisotopic Mass: 220.92430g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 114
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 33.1Å²

(5-Bromo-6-chloropyridin-2-yl)methanol Pricemore >>

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